2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-[(4-methyl-3-nitrophenyl)methylamino]ethanol
• InChI: InChI=1S/C10H14N2O3/c1-8-2-3-9(7-11-4-5-13)6-10(8)12(14)15/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key: WVLHNWOYQKKHNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNCCO)[N+](=O)[O-]

Description

2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol is a secondary amine derivative featuring a hydroxyethylamine backbone substituted with a 4-methyl-3-nitrophenylmethyl group. This compound is structurally characterized by the presence of a nitro (-NO₂) group at the 3-position and a methyl (-CH₃) group at the 4-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol typically involves the reaction of 4-methyl-3-nitrobenzyl chloride with ethanolamine under controlled conditions . The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In industrial settings, the production of 2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol may involve continuous flow reactors to optimize the reaction conditions and increase the yield. The use of catalysts and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compounds suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol undergoes several types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form various derivatives.

Substitution: The amino group can participate in nucleophilic substitution reactions with electrophiles.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions include amino derivatives, substituted ethanols, and various other functionalized compounds .

Scientific Research Applications

2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. The pathways involved in its mechanism of action include signal transduction, metabolic regulation, and gene expression .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties
2-{[(4-Methyl-3-nitrophenyl)methyl]amino}ethan-1-ol	C₁₀H₁₄N₂O₃	210.23	4-methyl, 3-nitro on phenyl	High polarity due to -NO₂; moderate solubility in polar solvents
2-{[(4-Methylphenyl)methyl]amino}ethan-1-ol (from )	C₁₀H₁₅NO	165.23	4-methyl on phenyl	Lower polarity; higher lipophilicity
2-{[(4-Ethylphenyl)methyl]amino}ethan-1-ol (from )	C₁₁H₁₇NO	179.26	4-ethyl on phenyl	Increased steric bulk; reduced solubility in water
2-[(4-Aminophenyl)methoxy]ethan-1-ol (from )	C₉H₁₃NO₂	167.21	4-amino, methoxy linkage	Enhanced hydrogen-bonding capacity; basic amino group
Hydroxychloroquine (HCQ) ethanolamine moiety (from )	Complex	~335.87	Quinoline core, chlorinated substituents	Pharmacologically active; used in antimalarial therapy

Key Observations :

• The nitro group in the target compound increases molecular weight and polarity compared to its methyl- or ethyl-substituted analogs. This may enhance solubility in polar solvents like ethanol or DMF but reduce membrane permeability .
• The absence of a nitro group in 2-{[(4-methylphenyl)methyl]amino}ethan-1-ol results in lower molecular weight and higher lipophilicity, making it more suitable for applications requiring lipid bilayer penetration .

Yield and Efficiency :

• Nitro-substituted compounds (e.g., target molecule) often exhibit lower yields (~48% in ) due to steric hindrance and side reactions .
• Ethyl- or methyl-substituted analogs may achieve higher yields (>60%) owing to simpler reaction kinetics .

Functional and Application Differences

• Pharmacological Potential: The nitro group in the target compound may confer antimicrobial or antiparasitic activity, as seen in nitroaromatic drugs like chloramphenicol. However, nitro groups also raise toxicity concerns (e.g., mutagenicity) .
• Material Science : Methoxy-linked analogs () are promising polymer precursors due to their hydrogen-bonding capacity .
• Industrial Use: Ethyl- or methyl-substituted ethanolamines () are utilized as surfactants or intermediates in agrochemical synthesis .